Cas no 141112-21-2 (1,3-Propanedione, 1-[2-chloro-4-(methylthio)phenyl]-3-cyclopropyl-)

• Product Name: 1,3-Propanedione, 1-[2-chloro-4-(methylthio)phenyl]-3-cyclopropyl-
• CAS No: 141112-21-2
• MF: C₁₃H₁₃ClO₂S
• MW: 268.759121656418
• CID: 1302255
• Update Time: 2024-08-03

1,3-Propanedione, 1-[2-chloro-4-(methylthio)phenyl]-3-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanedione, 1-[2-chloro-4-(methylthio)phenyl]-3-cyclopropyl-
• 1-[2-Chloro-4-(methylthio)phenyl]-3-cyclopropyl-1,3-propanedione

• Inchi： 1S/C13H13ClO2S/c1-17-9-4-5-10(11(14)6-9)13(16)7-12(15)8-2-3-8/h4-6,8H,2-3,7H2,1H3
• InChI Key： PNECJPGLPMXKKG-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(SC)C=C1Cl)(=O)CC(C1CC1)=O

Computed Properties

• Exact Mass: 268.03259

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 394.8±37.0 °C(Predicted)
• PSA: 34.14
• pka: 9.25±0.20(Predicted)